2-((5-acetamido-1,3,4-thiadiazol-2-yl)thio)-N-(2,4-dimethylphenyl)acetamide

• IUPAC Name: 2-[(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanyl]-N-(2,4-dimethylphenyl)acetamide
• InChI: InChI=1S/C14H16N4O2S2/c1-8-4-5-11(9(2)6-8)16-12(20)7-21-14-18-17-13(22-14)15-10(3)19/h4-6H,7H2,1-3H3,(H,16,20)(H,15,17,19)
• InChI Key: ZHQBFYPLWBSAAC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)CSC2=NN=C(S2)NC(=O)C)C
• Molecular Formula: C14H16N4O2S2
• Molecular Weight: 336.4 g/mol

Description

2-((5-acetamido-1,3,4-thiadiazol-2-yl)thio)-N-(2,4-dimethylphenyl)acetamide, commonly known as ATDA, is a chemical compound that has been extensively researched for its potential applications in pharmaceuticals. ATDA belongs to the class of thiadiazole compounds, which are known for their diverse biological activities.

Scientific Research Applications

Synthesis and Molecular Modeling

Thiadiazole derivatives, including compounds similar to the one mentioned, have been synthesized and analyzed for their chemical structures and potential applications. For instance, the synthesis of N-(5-aryl-1,3,4-thiadiazol-2-yl)-2-(3-oxo-1,2-benzothiazol-2(3H)-yl)acetamide derivatives showcases the versatility of thiadiazole compounds in creating potentially bioactive molecules through carbodiimide condensation catalysis (Yu et al., 2014). Additionally, molecular modeling studies, such as those performed on N-aryl-2-((6-arylimidazo[2,1-b]thiadiazol-2-yl)thio)acetamide compounds, provide insights into their structural and spectral features, aiding in the development of new therapeutic agents (Abu-Melha, 2021).

Anticancer Screening

Several studies have evaluated the anticancer potential of thiadiazole derivatives. One such research focused on the synthesis and anticancer screening of imidazothiadiazole analogs, demonstrating their cytotoxic activities against various cancer cell lines, including breast cancer (Shukla et al., 2012). Another study on 2-(4,5-dimethyl-1-(phenylamino)-1H-imidazol-2-ylthio)-N-(thiazol-2-yl) acetamide derivatives showed reasonable anticancer activity, highlighting the potential of thiadiazole compounds in cancer treatment (Duran & Demirayak, 2012).

Pharmacological Evaluation

The pharmacological properties of thiadiazole derivatives extend beyond anticancer activity. For instance, compounds designed as bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide analogs have been evaluated as glutaminase inhibitors, presenting opportunities for therapeutic intervention in cancer metabolism (Shukla et al., 2012). Moreover, novel substituted 2-amino-5-(1-(4-isobutylphenyl)ethyl)-1,3,4-thiadiazoles have been investigated for their anti-inflammatory and analgesic properties, demonstrating significant activities in this domain (Shkair et al., 2016).